Cas no 508-77-0 (Cymarin)

• Product Name: Cymarin
• CAS No: 508-77-0
• MF: C₃₀H₄₄O₉
• MW: 548.664970397949
• MDL: MFCD00003669
• CID: 370415
• PubChem ID: 57648403
• Update Time: 2025-04-19

Cymarin Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)-
• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-o...
• Cymarin
• STROPHANTHIN K
• alvonalmr
• CIMARIN
• K STROPHANTHIN
• KOMBETIN
• K-STROPHANTHIN-A
• K-Strophanthidin-D-cymaroside
• K-Strophanthin-α
• (3beta,5beta)-3-[(2,6-Dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• Cymarine
• K-Strophanthin-alpha
• NSC 7522
• Strophantin K
• WV 90043a
• Alvonal MR

• MDL： MFCD00003669
• Inchi： 1S/C30H44O9/c1-17-26(33)23(36-3)13-25(38-17)39-19-4-9-28(16-31)21-5-8-27(2)20(18-12-24(32)37-15-18)7-11-30(27,35)22(21)6-10-29(28,34)14-19/h12,16-17,19-23,25-26,33-35H,4-11,13-15H2,1-3H3/t17-,19+,20-,21+,22-,23+,25+,26-,27-,28+,29+,30+/m1/s1
• InChI Key： XQCGNURMLWFQJR-ZNDDOCHDSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)OC

Computed Properties

• Exact Mass: 548.29900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0。8
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Not determined
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-187 ºC (ethanol )
• Boiling Point: 540.83°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• PSA: 131.75000
• LogP: 2.43330
• Specific Rotation: D20 +39.2° (methanol); D22 +39.0° (c = 1.7 in chloroform)
• Solubility: Not determined

Cymarin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H331-H373
• Warning Statement： P261-P301+P310-P311
• Hazardous Material transportation number：UN 3462 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-33
• Safety Instruction： 45
• FLUKA BRAND F CODES：8-10-23
• RTECS：GZ5600000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 i.v. in rats: 24.8±1.8 mg/kg (Vogel, Kluge)
• Risk Phrases：R23/25
• Packing Group：III
• Safety Term：6.1(b)